N-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H15FN2O2/c1-9(2)12-7-13(19-17-12)14(18)16-8-10-3-5-11(15)6-4-10/h3-7,9H,8H2,1-2H3,(H,16,18)
• InChI Key: XWFHHAYPOQDIGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=C1)C(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C14H15FN2O2
• Molecular Weight: 262.28 g/mol

Description

N-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide is a synthetic organic compound that belongs to the class of oxazole derivatives This compound is characterized by the presence of a fluorophenyl group, an isopropyl group, and an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide typically involves the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor, such as an α-haloketone and an amide.

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced via a nucleophilic substitution reaction using a fluorobenzyl halide.

Attachment of the Isopropyl Group: The isopropyl group can be introduced through an alkylation reaction using an isopropyl halide.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to achieve high yields and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

N-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-chlorophenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide
• N-[(4-bromophenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide
• N-[(4-methylphenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide

Uniqueness

N-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,2-oxazole-5-carboxamide is unique due to the presence of the fluorophenyl group, which can impart distinct electronic and steric properties. This can influence the compound’s reactivity, binding affinity, and overall biological activity, making it a valuable compound for various research applications.